Cas no 55996-28-6 (2-methoxy-6-methyl-3H-pyrimidin-4-one)

• Product Name: 2-methoxy-6-methyl-3H-pyrimidin-4-one
• CAS No: 55996-28-6
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD09743870
• CID: 366654
• PubChem ID: 135437273
• Update Time: 2025-11-06

2-methoxy-6-methyl-3H-pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-methylpyrimidin-4(1H)-one
• 2-METHOXY-4-METHYL-6-HYDROXY PYRIMIDINE
• 2-methoxy-6-methyl-1H-pyrimidin-4-one
• 2-methoxy-6-methyl-4(3H)-Pyrimidinone
• 4(3H)-Pyrimidinone,2-methoxy-6-methyl-
• C6H8N2O2
• 2-Methoxy-6-methyl-3H-pyrimidin-4-on
• 2-methoxy-6-methyl-3H-pyrimidin-4-one
• 2-methoxy-6-methylpyrimidin-4-ol
• 6-methyl-2-methoxyuracil
• 4-Hydroxy-2-methoxy-6-methylpyrimidine
• 2-METHOXY-6-METHYL-4(1H)-PYRIMIDINONE
• 2-methoxy-6-methyl-3,4-dihydropyrimidin-4-one
• 2-methoxy-6-methyl-pyrimidin-4-ol
• 4(1H)-Pyrimidinone, 2-methoxy-6-methyl-
• EBD8737
• CRYUGFDHGVCIJW-UHFFFAOYSA-N
• A
• A830885
• 55996-28-6
• J-509845
• AKOS006282156
• DS-6398
• SY191187
• 2-methoxy-4-methyl-6-hydroxypyrimidine
• Z1192378567
• EN300-77199
• FT-0691740
• DTXSID30449509
• SB57506
• 2-Methoxy-6-methylpyrimidin-4(3H)-one
• MFCD00075787
• SCHEMBL785286
• AM81329
• AKOS025147295
• 2-methoxy-4-methyl-1H-pyrimidin-6-one
• AKOS017402721
• SCHEMBL11788517
• CS-0045777
• pyrimidine, 4-hydroxy-2-methoxy-6-methyl-
• DB-015960

• MDL： MFCD09743870
• Inchi： 1S/C6H8N2O2/c1-4-3-5(9)8-6(7-4)10-2/h3H,1-2H3,(H,7,8,9)
• InChI Key： CRYUGFDHGVCIJW-UHFFFAOYSA-N
• SMILES： O(C)C1=NC(C)=CC(N1)=O

Computed Properties

• Exact Mass: 140.05900
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.7
• XLogP3: 0.1

Experimental Properties

• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 207-209 ºC
• Boiling Point: 203.0±23.0 ºC (760 Torr),
• Flash Point: 76.6±22.6 ºC,
• Refractive Index: 1.55
• Solubility: Dissolution (38 g/l) (25 º C),
• PSA: 55.24000
• LogP: 0.49920

Additional information on 2-methoxy-6-methyl-3H-pyrimidin-4-one

Introduction to 2-methoxy-6-methyl-3H-pyrimidin-4-one (CAS No. 55996-28-6)

2-methoxy-6-methyl-3H-pyrimidin-4-one, identified by its Chemical Abstracts Service (CAS) number 55996-28-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine family, a class of molecules known for their diverse biological activities and structural versatility. The presence of both methoxy and methyl substituents on the pyrimidine ring imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The structural framework of 2-methoxy-6-methyl-3H-pyrimidin-4-one consists of a six-membered aromatic ring containing two nitrogen atoms, with a methoxy group (-OCH₃) at the 2-position and a methyl group (-CH₃) at the 6-position. The 4-one functional group indicates the presence of a carbonyl (C=O) moiety at the 4-position of the ring. This specific arrangement of functional groups contributes to the compound's reactivity and potential interactions with biological targets, making it an intriguing candidate for further investigation.

In recent years, there has been growing interest in pyrimidine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in various therapeutic areas, including antiviral, anticancer, anti-inflammatory, and antimicrobial applications. The methoxy and methyl substituents in 2-methoxy-6-methyl-3H-pyrimidin-4-one can influence its pharmacokinetic properties, such as solubility, metabolic stability, and binding affinity to biological targets. Understanding these interactions is crucial for optimizing the compound's therapeutic potential.

One of the most compelling aspects of 2-methoxy-6-methyl-3H-pyrimidin-4-one is its role as a building block in synthesizing more complex pharmacophores. Researchers have leveraged this compound to develop novel molecules with enhanced biological activity and improved pharmacological profiles. For instance, modifications at the 2-position and 6-position have been shown to modulate the compound's interaction with enzymes and receptors, leading to more effective therapeutic outcomes.

Recent studies have highlighted the significance of 2-methoxy-6-methyl-3H-pyrimidin-4-one in the development of antiviral agents. Pyrimidine derivatives have been found to exhibit inhibitory effects on viral enzymes such as reverse transcriptase and polymerase, which are essential for viral replication. The methoxy and methyl groups in this compound contribute to its ability to interact with these enzymes, thereby disrupting viral propagation. This has opened up new avenues for the design of antiviral drugs targeting RNA viruses.

The compound's potential in oncology is another area of active research. Pyrimidine-based molecules have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation and survival. By incorporating 2-methoxy-6-methyl-3H-pyrimidin-4-one into drug candidates, researchers aim to develop therapies that selectively target cancer cells while minimizing side effects on healthy tissues. Preclinical studies have demonstrated that derivatives of this compound can induce apoptosis in cancer cells by disrupting critical signaling pathways.

In addition to its applications in antiviral and anticancer therapies, 2-methoxy-6-methyl-3H-pyrimidin-4-one has been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Pyrimidine derivatives have been shown to modulate inflammatory responses by inhibiting key pro-inflammatory cytokines and enzymes. The structural features of 2-methoxy-6-methyl-3H-pyrimidin-4-one make it a suitable candidate for developing anti-inflammatory agents with high specificity and efficacy.

The synthesis of 2-methoxy-6-methyl-3H-pyrimidin-4-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between urea derivatives or thioureas with β-diketones or β-ketoesters, followed by functional group modifications such as methylation and methoxylation. Advances in synthetic methodologies have enabled researchers to produce this compound efficiently, facilitating further exploration of its biological activities.

The pharmacokinetic profile of 2-methoxy-6-methyl-3H-pyrimidin-4-one is another critical factor that influences its therapeutic potential. Studies have shown that modifications at the 2-position and 6-position can significantly impact solubility, absorption, distribution, metabolism, and excretion (ADME) properties. By optimizing these structural features, researchers can enhance the bioavailability and reduce systemic toxicity, making the compound more suitable for clinical applications.

In conclusion,2-methoxy-6-methyl-3H-pyrimidin-4-one (CAS No. 55996-28-6) is a versatile pyrimidine derivative with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel drugs targeting various diseases, including cancer, viral infections, and inflammatory disorders. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing therapeutic strategies.